Cas no 852227-98-6 (6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid)

• Product Name: 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid
• CAS No: 852227-98-6
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD16697745
• CID: 4660393
• Update Time: 2025-07-18

6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid

• MDL： MFCD16697745
• Inchi： 1S/C9H7N3O2/c13-9(14)7-3-1-4-8(11-7)12-6-2-5-10-12/h1-6H,(H,13,14)
• InChI Key： ORABOAXARFWDQN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=N1)N1C=CC=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid

Introduction to 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid (CAS No. 852227-98-6)

6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid (CAS No. 852227-98-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazolyl-pyridine scaffold, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid consists of a pyridine ring substituted with a pyrazole moiety at the 6-position and a carboxylic acid group at the 2-position. This arrangement confers the molecule with specific chemical and physical properties, including solubility, stability, and reactivity, which are crucial for its biological applications.

Recent studies have highlighted the potential of 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid has also shown potential as an anticancer agent. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings open up new avenues for the development of targeted cancer therapies.

In addition to its direct biological activities, 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid serves as an important building block in synthetic chemistry. Its versatile reactivity allows it to be readily functionalized through various chemical transformations, making it a valuable intermediate for the synthesis of more complex molecules. For instance, researchers have used this compound as a starting material to synthesize novel derivatives with enhanced pharmacological properties.

The pharmacokinetic profile of 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed orally and has good bioavailability, which is essential for its potential use as an oral therapeutic agent. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid-based drugs in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials.

In conclusion, 6-(1H-pyrazol-1-yl)pyridine-2-carboxylic acid (CAS No. 852227-98-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical settings.